![molecular formula C16H15BrClNO2 B5091849 N-(4-bromo-2,6-dimethylphenyl)-4-chloro-3-methoxybenzamide](/img/structure/B5091849.png)
N-(4-bromo-2,6-dimethylphenyl)-4-chloro-3-methoxybenzamide
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Overview
Description
N-(4-bromo-2,6-dimethylphenyl)-4-chloro-3-methoxybenzamide, also known as BRD0705, is a small molecule inhibitor that has been extensively studied for its potential use in cancer treatment. This compound is known to target the bromodomain and extra-terminal domain (BET) family of proteins, which play a key role in regulating gene expression.
Mechanism of Action
N-(4-bromo-2,6-dimethylphenyl)-4-chloro-3-methoxybenzamide targets the bromodomain and extra-terminal domain (BET) family of proteins, which are involved in the regulation of gene expression. BET proteins bind to acetylated histones and recruit transcriptional machinery to activate gene expression. By inhibiting BET proteins, this compound can disrupt the transcriptional machinery and prevent the expression of oncogenes and pro-inflammatory genes.
Biochemical and Physiological Effects:
This compound has been shown to have antitumor effects in various cancer models, including leukemia, lymphoma, and solid tumors. In addition to its antitumor effects, this compound has also been shown to have anti-inflammatory effects in models of rheumatoid arthritis and asthma. However, the exact biochemical and physiological effects of this compound are still being studied.
Advantages and Limitations for Lab Experiments
One advantage of N-(4-bromo-2,6-dimethylphenyl)-4-chloro-3-methoxybenzamide is its specificity for BET proteins, which allows for targeted inhibition of oncogene expression. Additionally, this compound has been shown to have good pharmacokinetic properties, making it a promising candidate for further drug development. However, one limitation of this compound is its potential toxicity, as BET proteins are involved in the regulation of many genes beyond oncogenes and pro-inflammatory genes.
Future Directions
Future research on N-(4-bromo-2,6-dimethylphenyl)-4-chloro-3-methoxybenzamide will likely focus on its potential use in cancer treatment and inflammatory diseases. Additionally, further studies on the biochemical and physiological effects of this compound will be needed to fully understand its mechanism of action. Finally, the development of more potent and selective BET inhibitors will be an important area of future research.
Synthesis Methods
The synthesis of N-(4-bromo-2,6-dimethylphenyl)-4-chloro-3-methoxybenzamide involves the condensation of 4-bromo-2,6-dimethylphenol with 4-chloro-3-methoxybenzoyl chloride in the presence of a base. The resulting product is then purified through column chromatography to obtain the final compound.
Scientific Research Applications
N-(4-bromo-2,6-dimethylphenyl)-4-chloro-3-methoxybenzamide has been extensively studied for its potential use in cancer treatment. BET proteins have been found to play a key role in the regulation of oncogene expression, and inhibitors such as this compound have been shown to have antitumor effects in various cancer models. Additionally, this compound has been studied for its potential use in treating inflammatory diseases such as rheumatoid arthritis and asthma.
properties
IUPAC Name |
N-(4-bromo-2,6-dimethylphenyl)-4-chloro-3-methoxybenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15BrClNO2/c1-9-6-12(17)7-10(2)15(9)19-16(20)11-4-5-13(18)14(8-11)21-3/h4-8H,1-3H3,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QIYLEVWSFAULNF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1NC(=O)C2=CC(=C(C=C2)Cl)OC)C)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15BrClNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
368.7 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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